Cas no 38281-49-1 (3-(bromomethyl)-1-benzofuran)

• Product Name: 3-(bromomethyl)-1-benzofuran
• CAS No: 38281-49-1
• MF: C₉H₇BrO
• MW: 211.055281877518
• MDL: MFCD18410582
• CID: 1489206
• PubChem ID: 12337497
• Update Time: 2025-04-23

3-(bromomethyl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 3-(bromomethyl)-
• 3-(bromomethyl)-1-benzofuran
• 3-(Bromomethyl)benzofuran
• DS-19052
• AKOS013449436
• 3-Bromomethylbenzofuran
• 38281-49-1
• SCHEMBL3281151
• 3-bromomethyl-benzofuran
• DB-105076
• AEWASAYNGKXLBK-UHFFFAOYSA-N
• EN300-333669
• DTXSID00491575

• MDL： MFCD18410582
• Inchi： 1S/C9H7BrO/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6H,5H2
• InChI Key： AEWASAYNGKXLBK-UHFFFAOYSA-N
• SMILES： BrCC1=COC2C=CC=CC1=2

Computed Properties

• Exact Mass: 209.96801
• Monoisotopic Mass: 209.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 1.6±0.0 g/cm3
• Boiling Point: 263.5±0.0 °C at 760 mmHg
• Flash Point: 113.1±0.0 °C
• PSA: 13.14
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

3-(bromomethyl)-1-benzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-(bromomethyl)-1-benzofuran

Benzofuran, 3-(Bromomethyl)-: A Comprehensive Overview

Benzofuran, a heterocyclic aromatic compound consisting of a benzene ring fused to a furan moiety, has garnered significant attention in the field of organic chemistry and pharmacology. Among its derivatives, 3-(Bromomethyl)-benzofuran stands out as an important compound due to its unique structural features and potential applications in drug discovery and development.

Benzofuran itself is known for its versatile chemical properties, making it a valuable building block in the synthesis of various bioactive molecules. The addition of a bromomethyl group at the 3-position introduces additional reactivity and functionality to the molecule, enhancing its utility in medicinal chemistry.

3-(Bromomethyl)-benzofuran has been studied extensively for its potential as a lead compound in drug development. Recent research has highlighted its role in targeting specific biochemical pathways, including those involved in inflammation, cancer, and bacterial infections. These findings underscore the molecule's significance as a versatile tool in modern pharmacology.

Benzofuran derivatives, particularly those with bromomethyl substituents, have shown promise in the development of anti-inflammatory agents. Studies suggest that these compounds can modulate key inflammatory pathways, offering potential therapeutic benefits in conditions such as rheumatoid arthritis and cardiovascular diseases.

3-(Bromomethyl)-benzofuran has also been explored for its anticancer properties. Preclinical studies indicate that this compound can induce apoptosis in various cancer cell lines, making it a promising candidate for further investigation in oncology research.

The bromomethyl group attached to the benzofuran ring is highly reactive and can participate in various chemical transformations. This makes 3-(Bromomethyl)-benzofuran an excellent precursor for the synthesis of more complex molecules, tailored for specific therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3-(Bromomethyl)-benzofuran and its derivatives. These methodologies have significantly enhanced the accessibility of this compound, facilitating its use in both academic and industrial settings.

In conclusion, benzofuran and its derivatives, including 3-(Bromomethyl)-benzofuran, represent a valuable class of compounds with diverse applications in pharmaceutical research. Their unique structural features and reactivity make them indispensable tools in the discovery of novel therapeutic agents.